Cas no 112966-26-4 ((R)-(4-Chlorophenyl)(pyridin-2-yl)methanol)
112966-26-4 structure
Product Name:(R)-(4-Chlorophenyl)(pyridin-2-yl)methanol
CAS No:112966-26-4
MF:C12H10ClNO
MW:219.666902065277
CID:62991
PubChem ID:12752354
Update Time:2025-04-18
(R)-(4-Chlorophenyl)(pyridin-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (R)-(4-Chlorophenyl)(pyridin-2-yl)methanol
- (RS)-(4-Chlorophenyl)(pyridin-2-yl)methanol
- AKOS025402254
- (R)-(4-chlorophenyl)-pyridin-2-ylmethanol
- AC-6929
- 112966-26-4
- SCHEMBL21542538
-
- Inchi: 1S/C12H10ClNO/c13-10-6-4-9(5-7-10)12(15)11-3-1-2-8-14-11/h1-8,12,15H/t12-/m1/s1
- InChI Key: ZFUPOFQRQNJDNS-GFCCVEGCSA-N
- SMILES: ClC1C=CC(=CC=1)[C@H](C1C=CC=CN=1)O
Computed Properties
- Exact Mass: 219.0452
- Monoisotopic Mass: 219.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 33.1A^2
Experimental Properties
- Density: 1.275
- Boiling Point: 364.3 °C at 760 mmHg
- Flash Point: 364.3 °C at 760 mmHg
- Refractive Index: 1.614
- PSA: 33.12
- LogP: 2.81670
(R)-(4-Chlorophenyl)(pyridin-2-yl)methanol Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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